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Ticlatone Application Notes & Protocols

Chemical Characterization of Ticlatone

Ticlatone (CAS 70-10-0), also known by its trade name Landromil, is a synthetic antifungal compound

belonging to the benzothiazole class. It is used in research related to pathogenic fungal infections and

mycoses [1] [2] [3].

Table 1: Physicochemical Properties of Ticlatone

Property Value

CAS Number 70-10-0 [2] [4] [3]

Trade Name Landromil [1] [2] [5]

Molecular Formula C₇H₄ClNOS [1] [2] [3]

Molecular Weight 185.63 g/mol [1] [2] [3]

Purity ≥95% - 98% [2] [3] [5]

Appearance Off-white to light beige solid [3] [5]
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Property Value

Melting Point 270 - 273 °C [1] [5]

Storage (Powder) -20°C [3] [5]

Predicted Density 1.515 ± 0.06 g/cm³ [3] [5]

Acidic pKa 7.6 [4]

LogP 2.243 [5]

Stock Solution Preparation

Ticlatone has low solubility in water and is best dissolved in organic solvents like DMSO [3] [5].

Table 2: Stock Solution Preparation Guide

Parameter Protocol Details

Recommended Solvent DMSO [5]

Typical Solubility in DMSO ~125 mg/mL (~673.38 mM) [5]

Slight Solubility Methanol [3]

Common Stock
Concentrations

10-100 mM in DMSO [5]

Preparation Workflow Weigh powder → Add solvent → Vortex → Aliquot → Store at -80°C
[5]

The following workflow outlines the preparation and storage of Ticlatone stock solutions:
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Start Preparation

Weigh Ticlatone powder

Transfer to sterile vial

Add calculated volume
of DMSO solvent

Vortex or sonicate
until completely dissolved

Prepare aliquots

Store at -80°C

Warning: For research use only.
Not for human administration.

Click to download full resolution via product page

In Vivo Dosing Formulations

For animal studies, the DMSO stock solution requires further dilution in a suitable vehicle. Below are

formulations with the vehicle composition and preparation steps.

Table 3: In Vivo Formulation Protocols from Supplier Data
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Formulation ID Vehicle Composition Preparation Steps Recommended Use

| Injection 1 | DMSO : Tween 80 : Saline = 10 : 5 : 85 [5] | 1. Add 100 µL DMSO stock. 2. Add 50 µL

Tween 80. 3. Add 850 µL saline. [5] | IP/IV/IM/SC injection [5] | | Injection 2 | DMSO : PEG300 : Tween 80

: Saline = 10 : 40 : 5 : 45 [5] | 1. Add 100 µL DMSO stock. 2. Add 400 µL PEG300. 3. Add 50 µL Tween 80.

4. Add 450 µL saline. [5] | IP/IV/IM/SC injection [5] | | Injection 3 | DMSO : Corn oil = 10 : 90 [5] | 1. Add

100 µL DMSO stock. 2. Add 900 µL corn oil. 3. Mix well. [5] | IP/IV/IM/SC injection [5] | | Oral 1 | 0.5%

CMC Na (Carboxymethylcellulose sodium) [5] | 1. Prepare 0.5% CMC Na solution. 2. Add Ticlatone

powder. 3. Mix to form a suspension. [5] | Oral administration (gavage) [5] |

The workflow for preparing an injectable formulation from a DMSO stock solution is as follows:
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Start with DMSO Stock Solution

Select vehicle formulation
(Refer to Table 3)

Add required volume
of DMSO stock to vial

Add vehicle components
in specified ratio

Mix thoroughly
until clear solution or suspension

Use immediately or
short-term storage

Note: Use freshly prepared
formulations for optimal results.

Click to download full resolution via product page

Storage & Stability

Powder: Stable for at least 2 years when stored desiccated at -20°C [6] [5].

DMSO Stock Solution:
6 months at -80°C [6] [5].

1 month at -20°C [5].
Avoid repeated freeze-thaw cycles by preparing single-use aliquots [5].
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In Vivo Formulations: Use immediately after preparation for optimal results [5].

Safety & Handling

Ticlatone is for research use only and not for diagnostic or therapeutic use in humans [3] [5] [7].

The safety data sheet (SDS) should be consulted prior to use. The compound has associated hazard
statements, including H302 (Harmful if swallowed, H318 (Causes serious eye damage), and H400
(Very toxic to aquatic life) [7].
Personal protective equipment (PPE) including gloves and safety glasses should be worn [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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